(4-But-2-ynyloxy-benzenesulfonylamino)-acetic acid

• Molecular Formula: C12H13NO5S
• Molecular Weight: 283.30 g/mol
• IUPAC Name: 2-[(4-but-2-ynoxyphenyl)sulfonylamino]acetic acid
• InChI: InChI=1S/C12H13NO5S/c1-2-3-8-18-10-4-6-11(7-5-10)19(16,17)13-9-12(14)15/h4-7,13H,8-9H2,1H3,(H,14,15)
• InChI Key: QJRJDUXRQSYNLP-UHFFFAOYSA-N
• Canonical SMILES: CC#CCOC1=CC=C(C=C1)S(=O)(=O)NCC(=O)O

Description

(4-But-2-ynyloxy-benzenesulfonylamino)-acetic acid is a useful research compound. Its molecular formula is C12H13NO5S and its molecular weight is 283.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.30 g (0.965 mmol) of the product of Example 20 in 10 mL of THF/methanol (1:1) was added 4.8 mL of a 1.0N sodium hydroxide solution and the reaction was stirred overnight at room temperature and then acidified to pH 2 with 10% HCl solution. The resulting mixture was extracted with dichloromethane and the combined organics were dried over MgSO4, filtered and concentrated in vacuo to provide 0.238 g (83%) of the sulfonamide as a white solid. Electrospray Mass Spec 281.9 (M−H)−